Cas no 169516-61-4 ((2R,3R,4S,5R)-5-(4-Aminopyrrolo[2,3-d]pyrimidin-7-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol)

• Product Name: (2R,3R,4S,5R)-5-(4-Aminopyrrolo[2,3-d]pyrimidin-7-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
• CAS No: 169516-61-4
• MF: C₁₁H₁₃FN₄O₃
• MW: 268.244325399399
• CID: 193475
• PubChem ID: 10015847
• Update Time: 2025-07-17

(2R,3R,4S,5R)-5-(4-Aminopyrrolo[2,3-d]pyrimidin-7-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-(2-deoxy-2-fluoro-b-D-arabinofuranosyl)-
• T70179
• 7-(2-Deoxy-2-fluoro-beta-D-arabinofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 4-AMino-7-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-7H-pyrrolo[2.3-d]pyriMidine
• (2R,3R,4S,5R)-5-(4-amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol
• (2R,3R,4S,5R)-5-(4-Aminopyrrolo[2,3-d]pyrimidin-7-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
• DA-60328
• (2R,3R,4S,5R)-5-{4-amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl}-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
• F12811
• SCHEMBL10060032
• 169516-61-4

• Inchi： 1S/C11H13FN4O3/c12-7-8(18)6(3-17)19-11(7)16-2-1-5-9(13)14-4-15-10(5)16/h1-2,4,6-8,11,17-18H,3H2,(H2,13,14,15)/t6-,7+,8-,11-/m1/s1
• InChI Key： HEMKLVZUSCWYFZ-FBSDJGSXSA-N
• SMILES： F[C@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=CC2=C(N)N=CN=C12)O

Computed Properties

• Exact Mass: 268.09716845g/mol
• Monoisotopic Mass: 268.09716845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• XLogP3: -0.3

Experimental Properties

• Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.7 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on (2R,3R,4S,5R)-5-(4-Aminopyrrolo[2,3-d]pyrimidin-7-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol

Comprehensive Analysis of (2R,3R,4S,5R)-5-(4-Aminopyrrolo[2,3-d]pyrimidin-7-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol (CAS No. 169516-61-4)

The compound (2R,3R,4S,5R)-5-(4-Aminopyrrolo[2,3-d]pyrimidin-7-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol, with CAS No. 169516-61-4, represents a sophisticated nucleoside analog with significant potential in biomedical research. Its intricate structure combines a pyrrolo[2,3-d]pyrimidine base with a fluorinated sugar moiety, making it a subject of interest for drug discovery and enzymatic studies. Researchers are increasingly exploring its role in modulating nucleic acid metabolism and its potential as a therapeutic agent for targeted diseases.

In recent years, the demand for modified nucleosides like this compound has surged due to their applications in antiviral and anticancer therapies. The presence of the 4-aminopyrrolo[2,3-d]pyrimidine group enhances its binding affinity to specific enzymes, while the fluoro substitution at the 4-position of the sugar ring improves metabolic stability. These features align with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

The synthesis of CAS No. 169516-61-4 involves multi-step organic reactions, including stereoselective glycosylation and protecting group strategies to ensure the correct configuration of the (2R,3R,4S,5R) stereocenters. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity and structure. This compound’s stability under physiological conditions makes it suitable for in vitro and in vivo studies, particularly in exploring RNA interference mechanisms.

One of the most searched questions regarding this compound is its potential role in epigenetic regulation. The pyrrolo[2,3-d]pyrimidine scaffold is known to interact with methyltransferases and kinases, which are key players in gene expression control. Additionally, its hydroxymethyl group offers a handle for further chemical modifications, enabling the development of prodrugs or bioconjugates for enhanced delivery.

From an industrial perspective, CAS No. 169516-61-4 is gaining attention in the pharmaceutical and biotechnology sectors. Its compatibility with high-throughput screening platforms allows for rapid evaluation in drug candidate libraries. Furthermore, its fluorinated structure aligns with the growing interest in fluorine-containing drugs, which account for nearly 30% of recent FDA-approved therapeutics.

Environmental and safety profiles of this compound are also frequently queried. While it is not classified as hazardous, proper handling protocols are recommended due to its biologically active nature. Researchers emphasize the importance of structure-activity relationship (SAR) studies to optimize its efficacy and reduce potential side effects.

In summary, (2R,3R,4S,5R)-5-(4-Aminopyrrolo[2,3-d]pyrimidin-7-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol (CAS No. 169516-61-4) stands at the intersection of medicinal chemistry and molecular biology. Its unique properties cater to contemporary research needs, from drug design to mechanistic studies, making it a valuable tool for advancing scientific knowledge and therapeutic innovation.